![molecular formula C11H13N3O3S B254225 ethyl 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate](/img/structure/B254225.png)
ethyl 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
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Overview
Description
Ethyl 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as ECP, and it has been found to have a variety of biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of ECP involves the inhibition of enzymes involved in the synthesis of DNA and RNA, particularly thymidylate synthase and dihydrofolate reductase. This results in a decrease in the production of nucleotides, which are essential for DNA and RNA synthesis. This mechanism of action makes ECP a potential candidate for the treatment of cancer and other diseases that involve the overproduction of nucleotides.
Biochemical and Physiological Effects:
ECP has been found to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the modulation of the immune system. These effects make it a promising candidate for further study in the development of new drugs and therapies for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using ECP in lab experiments is its potential as a tool for studying the biochemical pathways involved in DNA and RNA synthesis. However, one limitation is that it may not be suitable for use in vivo due to its potential toxicity and side effects.
Future Directions
There are several future directions for the study of ECP, including its potential as a therapeutic agent for the treatment of cancer and other diseases that involve the overproduction of nucleotides. Other potential applications include its use as a tool for studying the biochemical pathways involved in DNA and RNA synthesis, as well as its potential as a modulator of the immune system. Further research is needed to fully understand the potential of ECP in these areas.
Synthesis Methods
The synthesis of ECP involves several steps, including the reaction of ethyl 2-bromoacetate with potassium thioacetate to form ethyl thioacetate. This is followed by a reaction with 5-cyano-6-ethyl-4-hydroxypyrimidine to form the intermediate compound ethyl 2-[(5-cyano-6-ethyl-4-hydroxypyrimidin-2-yl)sulfanyl]acetate. The final step involves the oxidation of the intermediate compound using hydrogen peroxide to form ECP.
Scientific Research Applications
ECP has been studied for its potential applications in scientific research, particularly in the field of biochemistry. It has been found to have a variety of effects on different biochemical pathways, including the inhibition of enzymes involved in the synthesis of DNA and RNA. This makes it a promising candidate for further study in the development of new drugs and therapies for a variety of diseases.
properties
Molecular Formula |
C11H13N3O3S |
---|---|
Molecular Weight |
267.31 g/mol |
IUPAC Name |
ethyl 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate |
InChI |
InChI=1S/C11H13N3O3S/c1-3-8-7(5-12)10(16)14-11(13-8)18-6-9(15)17-4-2/h3-4,6H2,1-2H3,(H,13,14,16) |
InChI Key |
QGXTYKLSSNORLD-UHFFFAOYSA-N |
Isomeric SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)OCC)C#N |
SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)OCC)C#N |
Canonical SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)OCC)C#N |
Origin of Product |
United States |
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